1-[(3R,4S)-4-ethoxyoxolan-3-yl]-N-ethyl-N-(3-fluorophenyl)triazole-4-carboxamide

• IUPAC Name: 1-[(3R,4S)-4-ethoxyoxolan-3-yl]-N-ethyl-N-(3-fluorophenyl)triazole-4-carboxamide
• InChI: InChI=1S/C17H21FN4O3/c1-3-21(13-7-5-6-12(18)8-13)17(23)14-9-22(20-19-14)15-10-24-11-16(15)25-4-2/h5-9,15-16H,3-4,10-11H2,1-2H3/t15-,16-/m1/s1
• InChI Key: ZKGYIJDSSXZMNG-HZPDHXFCSA-N
• Canonical SMILES: CCN(C1=CC(=CC=C1)F)C(=O)C2=CN(N=N2)C3COCC3OCC
• Isomeric SMILES: CCN(C1=CC(=CC=C1)F)C(=O)C2=CN(N=N2)[C@@H]3COC[C@H]3OCC
• Molecular Formula: C17H21FN4O3
• Molecular Weight: 348.4 g/mol

Description

1-[(3R,4S)-4-ethoxyoxolan-3-yl]-N-ethyl-N-(3-fluorophenyl)triazole-4-carboxamide is a synthetic compound that belongs to the class of triazole carboxamide derivatives. This compound has been of great interest to researchers due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 1-[(3R,4S)-4-ethoxyoxolan-3-yl]-N-ethyl-N-(3-fluorophenyl)triazole-4-carboxamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of enzymes involved in DNA replication and cell division, leading to the inhibition of tumor growth. Additionally, this compound may act by disrupting the cell membrane of bacteria and fungi, leading to their death.
Biochemical and physiological effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells. This compound has also been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest. Additionally, this compound has been found to have antibacterial and antifungal effects, which may be due to its ability to disrupt the cell membrane of these microorganisms.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[(3R,4S)-4-ethoxyoxolan-3-yl]-N-ethyl-N-(3-fluorophenyl)triazole-4-carboxamide in lab experiments is its potent antitumor and antimicrobial activity. Additionally, this compound is relatively easy to synthesize and can be obtained in high yields. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 1-[(3R,4S)-4-ethoxyoxolan-3-yl]-N-ethyl-N-(3-fluorophenyl)triazole-4-carboxamide. One area of research could be to investigate the potential of this compound as a lead compound for the development of new anticancer and antimicrobial drugs. Additionally, further studies could be conducted to elucidate the mechanism of action of this compound and to identify its molecular targets. Finally, future research could focus on improving the solubility and bioavailability of this compound to enhance its therapeutic potential.

Synthesis Methods

The synthesis of 1-[(3R,4S)-4-ethoxyoxolan-3-yl]-N-ethyl-N-(3-fluorophenyl)triazole-4-carboxamide involves the reaction of 3-fluorobenzonitrile with ethyl isocyanoacetate, followed by the reaction of the resulting product with ethyl 4-hydroxy-3-methyl-2-oxobutanoate. The final product is obtained by the reaction of the intermediate product with N-ethyl ethanamine and triethylamine.

Scientific Research Applications

1-[(3R,4S)-4-ethoxyoxolan-3-yl]-N-ethyl-N-(3-fluorophenyl)triazole-4-carboxamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been shown to have antimicrobial activity against various pathogenic bacteria and fungi.